Cas no 935668-23-8 (tert-butyl (2S)-2-(methoxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(methoxymethyl)azetidine-1-carboxylate
• CAS No: 935668-23-8
• MF: C₁₀H₁₉NO₃
• MW: 201.26
• MDL: MFCD30074763
• CID: 5095929
• PubChem ID: 57784955
• Update Time: 2026-03-02

tert-butyl (2S)-2-(methoxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-2-(methoxymethyl)azetidine-1-carboxylate
• tert-butyl (2S)-2-(methoxymethyl)azetidine-1-carboxylate
• P19505
• KQMVCAPEQIQSSZ-QMMMGPOBSA-N
• 935668-23-8
• 1-(Tert-butoxycarbonyl)-(2S)-methoxymethylazetidine
• BS-43558
• (S)-2-(Methoxymethyl)-1-azetidinecarboxylic acid tert-butyl ester
• tert-Butyl(S)-2-(methoxymethyl)azetidine-1-carboxylate
• (2S)-1-Boc-2-(methoxymethyl)azetidine
• t-Butyl (2S)-2-(methoxymethyl)azetidine-1-carboxylate
• MFCD30074763
• SCHEMBL70260

• MDL： MFCD30074763
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(12)11-6-5-8(11)7-13-4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： KQMVCAPEQIQSSZ-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H]1COC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids